Cas no 2227773-19-3 (3,5-difluoro-4-(2S)-oxiran-2-ylpyridine)

• Product Name: 3,5-difluoro-4-(2S)-oxiran-2-ylpyridine
• CAS No: 2227773-19-3
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• CID: 6504390
• PubChem ID: 165609052
• Update Time: 2025-08-05

3,5-difluoro-4-(2S)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-4-(2S)-oxiran-2-ylpyridine
• EN300-1760869
• 3,5-difluoro-4-[(2S)-oxiran-2-yl]pyridine
• 2227773-19-3

• Inchi： 1S/C7H5F2NO/c8-4-1-10-2-5(9)7(4)6-3-11-6/h1-2,6H,3H2/t6-/m1/s1
• InChI Key： AJFFVBBKWFESGJ-ZCFIWIBFSA-N
• SMILES： FC1C=NC=C(C=1[C@H]1CO1)F

Computed Properties

• Exact Mass: 157.03392011g/mol
• Monoisotopic Mass: 157.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 25.4Ų

Additional information on 3,5-difluoro-4-(2S)-oxiran-2-ylpyridine

Introduction to 3,5-difluoro-4-(2S)-oxiran-2-ylpyridine (CAS No. 2227773-19-3)

3,5-difluoro-4-(2S)-oxiran-2-ylpyridine (CAS No. 2227773-19-3) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for a wide range of applications, particularly in the development of new therapeutic agents. The presence of fluorine atoms and the oxirane ring in its structure imparts distinct chemical properties that make it an attractive candidate for various chemical and biological studies.

The molecular formula of 3,5-difluoro-4-(2S)-oxiran-2-ylpyridine is C₈H₆F₂N₁O, and its molecular weight is approximately 168.13 g/mol. The compound's structure consists of a pyridine ring substituted with two fluorine atoms at the 3 and 5 positions and an oxirane ring attached at the 4 position. The oxirane ring, specifically in the (2S) configuration, adds a chiral center to the molecule, which can significantly influence its biological activity and selectivity.

In recent years, the interest in fluorinated compounds has surged due to their unique properties such as enhanced metabolic stability, improved lipophilicity, and altered binding affinities to biological targets. The presence of fluorine atoms in 3,5-difluoro-4-(2S)-oxiran-2-ylpyridine contributes to these advantageous properties, making it a valuable scaffold for drug discovery and development.

The oxirane ring in 3,5-difluoro-4-(2S)-oxiran-2-ylpyridine is particularly noteworthy due to its reactivity and ability to undergo various chemical transformations. This functional group can participate in ring-opening reactions with nucleophiles, leading to the formation of diverse derivatives with potential therapeutic applications. For instance, recent studies have explored the use of oxirane-containing compounds in the synthesis of prodrugs and as intermediates in the preparation of biologically active molecules.

The chiral nature of the (2S) configuration in 3,5-difluoro-4-(2S)-oxiran-2-ylpyridine adds another layer of complexity and opportunity for research. Chiral compounds are essential in pharmaceuticals because they can exhibit different pharmacological activities depending on their enantiomeric form. The ability to synthesize and isolate specific enantiomers is crucial for optimizing drug efficacy and minimizing side effects. Recent advancements in asymmetric synthesis techniques have made it possible to produce enantiomerically pure forms of this compound efficiently.

In terms of biological activity, 3,5-difluoro-4-(2S)-oxiran-2-ylpyridine has shown promising results in preliminary studies. It has been evaluated for its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For example, some studies have investigated its activity against kinases, which are key targets in cancer therapy. The compound's ability to selectively inhibit specific kinases could lead to the development of more targeted and effective anticancer drugs.

Beyond its potential as a direct therapeutic agent, 3,5-difluoro-4-(2S)-oxiran-2-ylpyridine also serves as a valuable tool for chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and other biological processes at the molecular level. By incorporating this compound into assay systems, researchers can gain insights into the mechanisms underlying various diseases and identify new targets for therapeutic intervention.

The synthesis of 3,5-difluoro-4-(2S)-oxiran-2-ylpyridine has been optimized through several synthetic routes, each offering different advantages depending on the desired scale and purity requirements. One common approach involves the reaction of a suitably substituted pyridine with an epoxide-forming reagent under controlled conditions. The chiral center is introduced through asymmetric catalysis or resolution techniques to ensure high enantiomeric purity.

In conclusion, 3,5-difluoro-4-(2S)-oxiran-2-ylpyridine (CAS No. 2227773-19-3) is a multifaceted compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique structural features—fluorination, oxirane ring, and chiral center—contribute to its versatility and make it an attractive candidate for further exploration. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.